Cas no 1261870-44-3 (3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261870-44-3
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4988602
• Update Time: 2025-06-11

3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO2/c14-10-6-8(3-4-11(10)19-13(15)16)12(18)9-2-1-5-17-7-9/h1-7,13H
• InChI Key： IQXIQIJKGSATCX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=NC=CC=1)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine

Research Brief on 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine (CAS: 1261870-44-3): Recent Advances and Applications

3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine (CAS: 1261870-44-3) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical relevance.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the use of 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine as a scaffold for designing selective kinase inhibitors. The researchers demonstrated that modifications to the pyridine and benzoyl moieties could enhance binding affinity to specific kinase targets, such as EGFR and BRAF, which are implicated in various cancers. The compound's fluorine-rich structure was found to improve metabolic stability and bioavailability, making it a promising candidate for further drug development.

In addition to its applications in oncology, this compound has also been explored for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine exhibited potent inhibition of COX-2 and TNF-α, two key mediators of inflammation. The study highlighted the compound's potential as a lead structure for developing new anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

The synthetic accessibility of 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing its cost-effectiveness and suitability for industrial-scale production. The authors noted that the use of green chemistry principles, such as solvent-free reactions and catalytic fluorination, could further enhance the sustainability of its production.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine-based therapeutics. Pharmacokinetic studies have indicated the need for further optimization to address issues such as plasma protein binding and tissue distribution. Ongoing research is also exploring the compound's potential off-target effects and long-term safety profile.

In conclusion, 3-(3-Fluoro-4-(difluoromethoxy)benzoyl)pyridine (CAS: 1261870-44-3) represents a versatile and pharmacologically relevant scaffold with applications in both oncology and inflammation. Continued research into its structure-activity relationships and synthetic methodologies will be critical for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this promising compound.